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molecular formula C11H15NO2S B8770287 Ethyl 4,5,6,7-tetrahydro-2-methylbenzothiazole-5-carboxylate CAS No. 77528-64-4

Ethyl 4,5,6,7-tetrahydro-2-methylbenzothiazole-5-carboxylate

Cat. No. B8770287
CAS RN: 77528-64-4
M. Wt: 225.31 g/mol
InChI Key: KLYDWMHKPCZUCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04423056

Procedure details

The compound is prepared by action of thioacetamide on 2-bromo-5-ethoxycarbonyl cyclohexanone (II), as described in Example 1. B.P.0.4 =116°-120° C.
Name
thioacetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-bromo-5-ethoxycarbonyl cyclohexanone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-Methyl-5-ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole

Identifiers

REACTION_CXSMILES
[C:1]([NH2:4])(=[S:3])[CH3:2].Br[CH:6]1[CH2:11][CH2:10][CH2:9][CH:8]([C:12]([O:14][CH2:15][CH3:16])=[O:13])[C:7]1=O>>[CH3:2][C:1]1[S:3][C:11]2[CH2:10][CH2:9][CH:8]([C:12]([O:14][CH2:15][CH3:16])=[O:13])[CH2:7][C:6]=2[N:4]=1

Inputs

Step One
Name
thioacetamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=S)N
Name
2-bromo-5-ethoxycarbonyl cyclohexanone
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1C(C(CCC1)C(=O)OCC)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
B.P.0.4 =116°-120° C.

Outcomes

Product
Name
2-Methyl-5-ethoxycarbonyl-4,5,6,7-tetrahydro-benzo[d]thiazole
Type
Smiles
CC=1SC2=C(N1)CC(CC2)C(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.